Cas no 1067193-36-5 (5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1067193-36-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12405148
• CID: 840620
• Update Time: 2025-06-16

5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• 5-Chloro-6-azaindole-3-carboxylic acid
• 5-Chloro-6-azaindole-3-carboxylic acid

• MDL： MFCD12405148
• Inchi： 1S/C8H5ClN2O2/c9-7-1-4-5(8(12)13)2-10-6(4)3-11-7/h1-3,10H,(H,12,13)
• InChI Key： AVPUJBXNXVWMSX-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C(=O)O)=CNC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.644±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid: A Promising Scaffold for Targeted Therapeutic Applications

5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1067193-36-5) represents a structurally unique compound that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the class of pyrrolopyridine derivatives, which are characterized by their fused ring systems and functional groups that enable versatile interactions with biological targets. The 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid scaffold provides a platform for the development of bioactive molecules with potential applications in drug discovery, particularly in oncology, neurology, and immunology. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutics, driven by its ability to modulate enzymatic pathways and cellular signaling mechanisms.

The CAS No. 1067193-36-5 compound exhibits a molecular formula of C₉H₆ClN₂O₂, with a molecular weight of 218.6 g/mol. Its structural features, including the pyrrolopyridine core and carboxylic acid functionality, contribute to its chemical reactivity and biological activity. The presence of the chlorine atom at the 5-position introduces steric and electronic effects that influence its binding affinity to target proteins. This structural complexity makes it an attractive candidate for scaffold-based drug design, as it can be chemically modified to optimize pharmacokinetic properties and therapeutic efficacy.

Recent advancements in medicinal chemistry have demonstrated the potential of 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of derivatives with enhanced inhibitory activity against the kinase Aurora B, a key player in cell cycle regulation. These findings underscore the importance of the 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid scaffold in the design of antitumor agents. The compound's ability to interact with ATP-binding sites in kinases highlights its potential as a lead molecule for the development of targeted therapies.

One of the notable advantages of 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is its compatibility with diverse synthetic methodologies. Researchers have employed strategies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to efficiently functionalize the pyrrolopyridine core. These approaches enable the rapid generation of structurally diverse derivatives, which can be further optimized for specific therapeutic applications. A 2022 review in Organic & Biomolecular Chemistry emphasized the role of such synthetic flexibility in accelerating drug discovery pipelines, particularly for compounds with complex ring systems.

Furthermore, the 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid scaffold has shown promise in the modulation of inflammatory responses. A 2023 preclinical study published in Pharmaceutical Research demonstrated its ability to inhibit the NF-κB signaling pathway, which is implicated in chronic inflammation and autoimmune diseases. This property suggests potential applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action involves the disruption of protein-protein interactions, a critical aspect of many therapeutic targets.

From a pharmacological perspective, the 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid compound exhibits favorable physicochemical properties that support its use in drug development. Its solubility profile, stability under physiological conditions, and metabolic behavior are critical factors in determining its therapeutic potential. A 2024 study in Drug Discovery Today highlighted the importance of optimizing these properties through structural modifications, such as the introduction of hydrophilic groups or the adjustment of ring substituents. These modifications can enhance the compound's bioavailability and reduce potential side effects.

Another area of interest is the exploration of 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid in the context of neurodegenerative diseases. Recent in vitro studies have shown its potential to modulate the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease. By inhibiting MAO, the compound may help in the management of oxidative stress and neuroinflammation, two key factors in neurodegeneration. These findings open new avenues for the application of this scaffold in the treatment of neurological disorders.

Despite its promising properties, the development of 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid into a therapeutic agent requires further investigation. Challenges such as the optimization of its metabolic stability, the identification of its precise molecular targets, and the assessment of its safety profile in vivo remain critical areas of research. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians are essential to address these challenges and translate the compound into a viable therapeutic option.

Overall, the 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid compound represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for the development of novel therapeutics. As research continues to uncover its potential applications, the compound is poised to play a pivotal role in the next generation of drug discovery efforts, particularly in the treatment of complex diseases such as cancer, inflammation, and neurodegeneration.

For further information on the synthesis, characterization, and biological evaluation of 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid, please refer to the latest literature in the fields of medicinal chemistry and pharmacology. Ongoing studies are expected to provide deeper insights into its therapeutic potential and guide the design of more effective derivatives in the future.